Journal Name:iScience
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IF:0
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iScience ( IF 0 ) Pub Date: 2022-05-09 , DOI:
10.1016/j.crgsc.2022.100319
This paper presents a novel study on the effect of alginates as a compatibilizer and flame retardant in natural fibre reinforced PLA and PHBV composites. Though alginates have been extensively studied for biomedical applications it's potential as a bio-based compatibilizer and flame retardant in biocomposites has not been investigated. In this study, flax nonwovens were treated with alginate solution and composites were prepared by casting technique and compression molding using chemically modified and unmodified flax nonwovens and biopolymers such as poly(lactic acid) (PLA) and poly(3-hydroxybutyrate-co-3-hydroxyvalerate (PHBV). The developed composites were subjected to dynamic mechanical and thermal analysis. The fire resistance of the treated and untreated flax fibres were also tested using a cone calorimeter. Composites containing alginate modified flax fibres were found to exhibit improved viscoelastic and thermal properties. The storage modulus of alginate modified flax reinforced PLA samples exhibited a 60% increment compared to unmodified samples. Alginate modified flax fabrics exhibited reduced heat release rate values and smoke release rates when compared to untreated flax fabrics. Alginates showed potential for use as environmentally friendly compatibilizers and smoke suppressors in natural fibre composites for the development of completely sustainable and biodegradable composites.
iScience ( IF 0 ) Pub Date: 2023-04-18 , DOI:
10.1016/j.crgsc.2023.100362
Bio-based foams are growing and promising materials to replace petroleum-based foams because of their beneficial qualities including their affordability, outstanding fire resistance, high thermal insulation performance, eco-friendliness and the bio-sourced origin of the feedstock components. This study produced rigid bio-based foams using chemicals derived from plants, primarily from furfuryl alcohol and polyol derived from lignin. Lignin-based polyol and furfuryl alcohol were used to produce furan-lignin foams, which are free of formaldehyde and ozone damaging substances. Seven different furan-lignin foams were produced by substituting the toxic formaldehyde with a more eco-friendly glyoxal as a hardener while using diethyl ether and bentonite as blowing agent and filler respectively. Effects of these reagents on the quality of foams produced were assessed by varying their contents in the formulations. The properties of the produced bio-based foams such as compressive resistance, water absorption capacity, density and moisture content were evaluated. Further product characterizations: elemental composition, thermo-gravimetric analysis, Fourier transforms infrared spectroscopy and Scanning electron microscopy were carried out on the foams. The reaction leading to foam production was spontaneous at room temperature with an acid catalyst. Results showed that the concentrations of the blowing agent, hardener and filler, all had effects on the quality of the bio-based foams produced. Scanning electron microscopy results showed that the foams possessed closed cell morphologies, a rigid foam characteristic for good thermal and acoustic performance but modest water absorption, with cell widths of 10–200 μm, having high densities and strong compressive strengths as inherent characteristics. The results of the characterization indicated that the foams may be used as a thermal barrier or a support in construction and packaging applications because they had strong thermal stability, high compressive strengths, and a modest capacity to absorb water.
iScience ( IF 0 ) Pub Date: 2023-02-15 , DOI:
10.1016/j.crgsc.2023.100358
The textile business is one of the most hazardous industries since it produces several chemicals, such as dyes, which are released into water streams with ef-fluents. For the survival of the planet's life and the advancement of humanity, water is a crucial resource. One of the anthropogenic activities that pollute and consume water is the textile industry. Thus, the purpose of the current effort is to Apply coagulation as a Physico-chemical and biological treatment strat-egy with different techniques and mechanisms to treat the effluent streams of textile industries. The discharge of these effluents has a negative impact on the environment, marine life, and human health. Therefore, the treatment of these effluents before discharging is an important matter to reduce their adverse ef-fect. Many physico-chemical and biological treatment strategies for contaminants removal from polluted wastewater have been proposed. Coagulation is thought to be one of the most promising physico-chemical strategies for removing con-taminants and colouring pollutants from contaminated water. Coagulation is accompanied by a floculation process to aid precipitation, as well as the collection of the created sludge following the treatment phase.. Different commercial, and natural coagulants have been applied as a coagulants in the process of coagulation. Additionally, many factors such as; pH, coagulant dose, pollu-tants concentration are optimized to obtain high coagulants removal capacity. This review will discuss the coagulation process, coagulant types and aids in addition to the factors affecting the coagulation process. Additionally, a brief comparison between the coagulation process, and the other processes; princi-ple, advantages, disadvantages, and their efficiency were discussed throgh the review. Furthermore, it discusses the models and optimization techniques used for the coagulation process including response surface methodology (RSM), ar-tificial neural network (ANN), and several metaheuristic algorithms combined with ANN and RSM for optimization in previous work. The ANN model has more accurate results than RSM. The ANN combined with genetic algorithm gives an accurate predicted optimum solution.
iScience ( IF 0 ) Pub Date: 2022-12-23 , DOI:
10.1016/j.crgsc.2022.100353
The state of the world urgently calls for a transition toward production and consumption partners that can support a carbon-neutral, circular and sustainable economy. Green and sustainable chemicals, especially, biodegradable and bio-based plastics, are key components of this transition. However, significant financial investments are required for the implementation of green and sustainable chemistry principles and the broader promotion of sustainability. In this regard, the financial sector needs sound approaches to assess the sustainability of investments. With this paper, we show an approach to assess the environmental performance of investments through key performance indicators calculated based on life cycle assessment. The approach is applied for the assessment of a fictitious investment aimed at financing bio-based and biodegradable plastic mulch films. The performance is assessed by comparing changes induced by the investment, compared with what would have happened without the investment (i.e., using fossil-based plastic mulch films). The application of the approach shows that the investment could be in general favourable from an environmental point of view, in particular for the promotion of a more circular and low-carbon economy. The approach could be easily adapted to reflect the specificities of a wide range of investments. However, it should be noted that other environmental, economic, and social aspects may need to be integrated to depict the sustainability performance of investments in a more comprehensive manner.
iScience ( IF 0 ) Pub Date: 2022-10-28 , DOI:
10.1016/j.crgsc.2022.100343
Vegetable oils have been extensively researched, and many reviews have been published about them. However, most of them are focused on soybean and linseed oils and reactions, such as epoxidation, but do not take into account other potential sources or reactions that can provide high value products. Therefore, the present work aims to cover these overlooked topics illustrating different sources of vegetable oils including baru, macaw, andiroba, grape, passion fruits, neem, and so on. Furthermore, some chemical modifications and their resulting monomers are discussed, for instance, maleinization, epoxidation, acrylation, carbonatation, and click chemistry, and forth. Consequently, there are several ways to use vegetable oils to produce renewable polymers for use in technological fields, such as photopolymerisation and vitrimers. The latter has received great attention in recent research due to their recovering, reshaping, and welding properties.
iScience ( IF 0 ) Pub Date: 2023-02-08 , DOI:
10.1016/j.crgsc.2023.100357
A direct synthesis of trimellitic anhydride (TMA) and hemimellitic anhydride (HMA) has been reported in which all the carbons of TMA and HMA are derived from malic acid. Acetoxy succinic anhydride represents a convenient in situ equivalent of maleic anhydride.
iScience ( IF 0 ) Pub Date: 2022-06-30 , DOI:
10.1016/j.crgsc.2022.100325
Water contamination with colours and heavy metals from textile effluents has harmed the ecology and food chain, with mutagenic and carcinogenic effects on human health. As a result, removing these harmful chemicals is critical for the environment and human health. Various standard physicochemical and biological treatment technologies are used; however, there are still some difficulties. Adsorption is described as a highly successful technology for removing contaminants from textile-effluents wastewater compared to other methods. Several adsorbent materials, including nanomaterials, natural materials, and biological biomasses, are identified as effective adsorbents for textile effluents. Activated carbon preparation from these different adsorbents is an excellent pre-treatment to remove the adsorption capacity. Therefore, through this study various adsorbent types, especially activated carbon adsorbents will be discussed in addition to the factors affecting adsorption and models applied for optimising the adsorption process.
iScience ( IF 0 ) Pub Date: 2022-05-26 , DOI:
10.1016/j.crgsc.2022.100323
Anode is a critical component in improving the performance of microbial fuel cells (MFC). Carbon nanotubes (CNTs) anodes of varying concentrations were employed to coat carbon felt (CF) using the dyeing method without the need of any binder agent. The anode's large and conductive electrode surface area enhances the flow of electrons from the yeast to the current collector and the adhesion/growth of the biofilm. Additionally, the enhanced bioelectrochemical activity was demonstrated by complete cell electrochemical measurements on the MFC using the synthesized anode. The CF/CNT2 electrode (4% w/v of CNT) is the optimum electrode because it produces MFC comparable performance to the CF/CNT3 electrode (6% w/v of CNT). Using CF/CNT2 electrodes, yeast MFC yields voltages and Maximum Power Densities (MPDs) of 0.255 V and 72.46 mW/m2, respectively. When compared to MFCs employing CF without any modification with CNTs, these outputs were roughly 40 and 436% higher, respectively. While the glucose on the MFC substrate decreases by 95.97 ± 0.14%, the conductive biofilm developing on the electrode surface increases by 255 ± 13 mg, which helps to boost electron transfer fairly nicely. That seems to be, the modified CF/CNT2 anode promoted the enrichment of electro-active microorganisms.
iScience ( IF 0 ) Pub Date: 2023-06-02 , DOI:
10.1016/j.crgsc.2023.100366
A biosynthesis of zinc oxide nanoparticles (ZnONPs) is investigated by using Punica granatum (PG) fruit peels as cellulose nanocrystals (CNC). As a first step, the phytochemical properties of (PG) were evaluated as reducing agents and as control agents for nanocomposites. The second step involved biosynthesizing PG–CNC–ZnONPs using a simple and rapid method, which was then confirmed by spectroscopy and microscopy. In addition, the antibacterial activity of PG–CNC–ZnONPs was tested against S. aureus, E.coli, S. typhi, and S.flexneri in vitro. E. coli and S. flexneri had zones of inhibition (mean values) of 14.19 mm and 14.16 mm, respectively, for PG–CNC–ZnONPs. For PG–CNC–ZnONPs, the minimum inhibitory concentration (MICs) that completely inhibited the growth of S. aureus was 250 μg/mL, while for E. coli, S. flexneri, and S. typhi the minimum inhibitory concentration (MICs) was achieved at 125 μg/mL, 31.2 μg/mL, and 15.6 μg/mL respectively. Moreover, the results of minimum bactericidal concentration (MBC) also showed that S. typhi had the lowest MBC (31.2 μg/mL) of all tested strains. The current work has the advantages of simplicity, a low particle size, a high concentration of Zn, and maximum inhibition zones.
iScience ( IF 0 ) Pub Date: 2022-07-20 , DOI:
10.1016/j.crgsc.2022.100331
Environmental awareness has revitalized utilization of bio-based resources as precursors for industrial applications. Natural lipids from plants and animals (macro and microorganisms) are among the recent sustainable resources used as alternative to petroleum-based resources in industrial applications. Bio–, petrochemical– and bio/petrochemical blend–based rigid polyurethane foams (RPUFs) were prepared from polymerization reaction between diphenylmethylene–4, 4–diisocyanate (MDI) and epoxidized/hydroxylated Jatropha curcas L oil (JCO) using a 2–shot technique. Synthesized RPUFs were characterized using Fourier transform infrared (FTIR) spectroscopy, scanning electron microscopy (SEM), thermogravimetric analysis (TGA) and derivative thermogravimetric analysis (DTG). Apparent density, porosity, mechanical properties, close cell content, cell size and biodegradability were equally evaluated. FTIR analysis confirmed formation of urethane bond in the prepared RPUFs. The morphology of the synthesized RPUFs showed cellular structural size between 119.1 and 274.8 μm. Thermograms of synthesized JCP–based and JCP/PEG–based RPUFs from TGA/DTG curves showed that they are more thermally stable than PEG–based RPUF. Apparent density (AD) and biodegradability decreased as PEG content in polyol blends increased. The AD greater than 40 kg/m3 and porosity value > 70% indicated potential ability of synthesized RPUFs to be useful as light material in production of automobile panel. Close cell content >80% and compressive strength greater than 300 kPa validated synthesized 0.4JCP–based RPUF to possess most acceptable impart absorbing property for production of automobile panel.
Supplementary Information
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